Cas no 2649074-29-1 (2-(1-isocyanatocyclopropyl)-3-methylfuran)

• Product Name: 2-(1-isocyanatocyclopropyl)-3-methylfuran
• CAS No: 2649074-29-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6207304
• PubChem ID: 165683118
• Update Time: 2025-06-13

2-(1-isocyanatocyclopropyl)-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)-3-methylfuran
• EN300-1740544
• 2649074-29-1

• Inchi： 1S/C9H9NO2/c1-7-2-5-12-8(7)9(3-4-9)10-6-11/h2,5H,3-4H2,1H3
• InChI Key： HJAVBAQJJNMAQL-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C1(CC1)N=C=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.6Ų

Additional information on 2-(1-isocyanatocyclopropyl)-3-methylfuran

Recent Advances in the Study of 2-(1-Isocyanatocyclopropyl)-3-methylfuran (CAS: 2649074-29-1)

In recent years, the compound 2-(1-isocyanatocyclopropyl)-3-methylfuran (CAS: 2649074-29-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isocyanate and furan functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The growing interest in this compound is driven by its versatile reactivity and potential to serve as a key intermediate in the synthesis of biologically active molecules.

Recent studies have focused on elucidating the synthetic pathways and reactivity of 2-(1-isocyanatocyclopropyl)-3-methylfuran. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a versatile building block in the synthesis of novel heterocyclic compounds. The study demonstrated that the isocyanate group in this molecule can undergo nucleophilic addition reactions with amines and alcohols, leading to the formation of ureas and carbamates, respectively. These derivatives have been explored for their potential as enzyme inhibitors and antimicrobial agents.

Another significant development involves the application of 2-(1-isocyanatocyclopropyl)-3-methylfuran in targeted drug delivery systems. A research team at the University of Cambridge reported the successful conjugation of this compound with monoclonal antibodies, creating antibody-drug conjugates (ADCs) with enhanced stability and specificity. The study, published in Chemical Science in 2024, emphasized the compound's ability to form stable linkages with biomolecules, making it a valuable tool in the development of next-generation therapeutics.

In addition to its pharmaceutical applications, 2-(1-isocyanatocyclopropyl)-3-methylfuran has also been investigated for its potential in material science. A recent study in Advanced Materials explored its use as a cross-linking agent in polymer chemistry. The researchers found that the compound's isocyanate group can react with hydroxyl-terminated polymers, resulting in materials with improved mechanical properties and thermal stability. This discovery opens new avenues for the development of high-performance polymers for industrial applications.

Despite these advancements, challenges remain in the large-scale synthesis and handling of 2-(1-isocyanatocyclopropyl)-3-methylfuran. Its sensitivity to moisture and potential toxicity require careful consideration in laboratory and industrial settings. Ongoing research aims to address these issues by developing more robust synthetic protocols and safety measures. Future studies are expected to further explore the compound's potential in drug discovery and material science, solidifying its role as a valuable asset in chemical biology and pharmaceutical research.